Cas no 565192-81-6 (Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate)

Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate is a benzofuran derivative with a ketone-functionalized side chain, offering versatile reactivity for synthetic applications. Its structure combines an ethyl ester group at the 2-position and a 3-oxobutyl substituent at the 5-position, making it a valuable intermediate in organic synthesis, particularly for heterocyclic and medicinal chemistry. The presence of both ester and ketone functionalities allows for further functionalization, including nucleophilic additions or reductions. This compound is useful in the development of pharmacologically active molecules due to its benzofuran core, which is prevalent in bioactive compounds. High purity and well-defined reactivity enhance its utility in research and industrial applications.
Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate structure
565192-81-6 structure
Product Name:Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate
CAS No:565192-81-6
MF:C16H18O4
MW:274.311725139618
CID:3105687
PubChem ID:2388826
Update Time:2025-06-11

Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(3-oxo-butyl)-benzofuran-2-carboxylic acid ethyl ester
    • EN300-05037
    • ethyl3-methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate
    • QXA19281
    • SR-01000039815
    • G21276
    • Ethyl 3-methyl-5-(3-oxobutyl)-2-benzofurancarboxylate
    • ethyl 3-methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate
    • AKOS000116450
    • 565192-81-6
    • DTXSID601215985
    • SR-01000039815-1
    • CS-0219826
    • Z54131178
    • Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate
    • Inchi: 1S/C16H18O4/c1-4-19-16(18)15-11(3)13-9-12(6-5-10(2)17)7-8-14(13)20-15/h7-9H,4-6H2,1-3H3
    • InChI Key: OZSPYDDURRSTEG-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=C(C)C2C=C(C=CC1=2)CCC(C)=O

Computed Properties

  • Exact Mass: 274.12050905Da
  • Monoisotopic Mass: 274.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 389.7±37.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate Security Information

Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate Pricemore >>

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Additional information on Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate

Recent Advances in the Study of Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate (CAS: 565192-81-6)

The compound Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate (CAS: 565192-81-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative is of particular interest due to its potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of more complex molecules. Researchers have explored its reactivity and functional group compatibility, which are crucial for designing efficient synthetic routes. A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's utility in the construction of benzofuran-based scaffolds, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

In addition to its synthetic applications, Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate has been studied for its potential biological effects. Preliminary in vitro assays have demonstrated moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory drugs. However, further in vivo studies are needed to validate these results and assess the compound's pharmacokinetic and safety profiles.

Another notable aspect of recent research is the exploration of the compound's mechanism of action at the molecular level. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate its three-dimensional structure and interactions with biological targets. These studies have provided a deeper understanding of the compound's binding affinity and selectivity, which are critical for optimizing its therapeutic potential.

Despite these promising developments, challenges remain in the practical application of Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate. Issues such as low solubility and stability under physiological conditions have been identified as potential limitations. Researchers are currently investigating various formulation strategies, including the use of prodrugs and nano-carriers, to overcome these obstacles and enhance the compound's bioavailability.

In conclusion, Ethyl 3-Methyl-5-(3-oxobutyl)-1-benzofuran-2-carboxylate (CAS: 565192-81-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential applications and mechanisms, paving the way for future innovations in drug development. As research progresses, it is anticipated that this compound will play an increasingly important role in the discovery of new therapeutic agents.

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